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Compound of Interest

Compound Name: Benthiavalicarb isopropyl

Cat. No.: B606019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Benthiavalicarb-isopropyl's performance

in controlling Plasmopara viticola, the causal agent of grapevine downy mildew, against other

commonly used and alternative fungicides. The information presented is supported by

experimental data from various studies, with detailed methodologies for key experiments to

facilitate replication and further research.

Comparative Efficacy of Fungicides Against
Plasmopara viticola
The following tables summarize quantitative data from field and laboratory studies, offering a

clear comparison of the efficacy of Benthiavalicarb-isopropyl and its alternatives.

Table 1: Efficacy of Benthiavalicarb-isopropyl and Synthetic Fungicides
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Fungicide
Active
Ingredient

Application
Rate

Efficacy (%
Disease
Reduction)

Reference

Benthiavalicarb-

isopropyl

Benthiavalicarb-

isopropyl
Not specified

As effective as

metalaxyl-Cu
[1]

Benthiavalicarb +

Folpet

Benthiavalicarb-

isopropyl +

Folpet

Not specified

Similar or

superior to

metalaxyl-Cu

and

trifloxystrobin

[1]

Metalaxyl-Cu
Metalaxyl +

Copper
Not specified

Standard

effective

treatment

[1]

Trifloxystrobin Trifloxystrobin 100-150 mg/L
As effective as

metalaxyl-Cu
[2][3]

Azoxystrobin Azoxystrobin 250 µg/ml
100%

(protectant)
[4]

Mancozeb Mancozeb 1,790 µg/ml
100%

(protectant)
[4]

Metalaxyl Metalaxyl 260 µg/ml
100%

(protectant)
[4]

Table 2: Efficacy of Alternative and Biological Fungicides
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Fungicide
Active
Ingredient/Organis
m

Efficacy (%
Disease Reduction)

Reference

Sonata
Bacillus pumilus QST

2808

94-97% (leaves),

100% (bunches)
[5][6][7]

Serenade Aso
Bacillus subtilis QST

713

94-97% (leaves),

100% (bunches)
[5][6][7]

Taegro Bacillus subtilis
32.69% - 45.08%

(alone)
[8]

Taegro +

Metalaxyl/Mancozeb

Bacillus subtilis +

Metalaxyl/Mancozeb
80.62% [8]

Potassium

Phosphonate

Potassium

phosphonate

Effective, but leads to

residues
[9][10]

Copper Hydroxide Copper
Standard treatment in

organic viticulture
[11][12]

Experimental Protocols
Detailed methodologies are crucial for the validation and comparison of fungicide efficacy.

Below are summarized protocols based on established research practices.

In Vitro Leaf Disc Bioassay
This method is used to determine the intrinsic activity of a fungicide against P. viticola.

Leaf Disc Preparation: Healthy, young grapevine leaves are collected and surface-sterilized.

Leaf discs (typically 1-2 cm in diameter) are excised.

Fungicide Application: A range of fungicide concentrations are prepared. A small, precise

volume of each concentration is applied to the adaxial (upper) surface of the leaf discs and

allowed to air dry. Control discs are treated with water or a solvent control.

Inoculation: A suspension of P. viticola sporangia (e.g., 1 x 10^5 sporangia/mL) is prepared in

sterile distilled water. A small droplet of the suspension is placed on the center of each leaf
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disc.

Incubation: The inoculated leaf discs are placed in a humid chamber (e.g., Petri dishes with

moist filter paper) and incubated at a controlled temperature (e.g., 20-22°C) with a

photoperiod (e.g., 16h light/8h dark) for 6-7 days.

Disease Assessment: The percentage of the leaf disc area covered by sporulation is visually

assessed. The effective concentration to inhibit 50% of sporulation (EC50) is then calculated.

[13]

Field Trials
Field trials are essential to evaluate the performance of fungicides under real-world conditions.

Experimental Design: Trials are typically conducted in commercial vineyards with a history of

downy mildew infection. A randomized complete block design with multiple replicates (e.g., 4

blocks) is commonly used. Each plot consists of a set number of vines.

Treatments: Treatments include the test fungicide (Benthiavalicarb-isopropyl) at the

recommended dose, a standard fungicide as a positive control (e.g., a copper-based product

or another systemic fungicide), and an untreated control.

Fungicide Application: Fungicides are applied using calibrated sprayers to ensure uniform

coverage. The timing and frequency of applications are based on disease pressure and the

manufacturer's recommendations. Typically, applications begin before the onset of disease

and continue at regular intervals (e.g., 7-14 days).

Disease Assessment: Disease incidence (% of infected leaves or bunches) and severity (%

of leaf or bunch area affected) are assessed visually at multiple time points during the

growing season. Standardized rating scales are used to ensure consistency.

Data Analysis: The collected data are statistically analyzed to determine the significance of

differences between treatments. Efficacy is often calculated as the percentage of disease

reduction compared to the untreated control.[12][14]
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The following diagrams illustrate key workflows and pathways relevant to the validation of

fungicide effects on Plasmopara viticola.

In Vitro Screening

Field Trials

Data Analysis & Comparison

Leaf Disc Preparation

Fungicide Application

Inoculation with P. viticola

Incubation

Disease Assessment (EC50)

Statistical Analysis

Randomized Plot Design

Fungicide Spraying

Natural Infection

Disease Assessment (% Incidence/Severity)

Efficacy Comparison

Start

cluster_lab cluster_field

Click to download full resolution via product page

Caption: Workflow for fungicide efficacy evaluation.
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Caption: Simplified signaling pathway of induced resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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